Cas no 321309-44-8 (Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)-)
321309-44-8 structure
Product Name:Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)-
CAS No:321309-44-8
MF:C9H6N2OS
MW:190.221740245819
CID:303526
PubChem ID:2776453
Update Time:2025-04-19
Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)-
- 4-(1,2,3-THIADIAZOL-4-YL)BENZALDEHYDE
- 4-(thiadiazol-4-yl)benzaldehyde
- 4-(4-thiadiazolyl)benzaldehyde
- DTXSID00380091
- MFCD00207726
- A821153
- SCHEMBL3502448
- 4-[1,2,3]thiadiazol-4-yl-benzaldehyde
- KCYKKBNXHITUOU-UHFFFAOYSA-N
- FT-0616439
- 4-(1,2,3-thiadiazol-4-yl)benzaldehyde, AldrichCPR
- 321309-44-8
-
- Inchi: 1S/C9H6N2OS/c12-5-7-1-3-8(4-2-7)9-6-13-11-10-9/h1-6H
- InChI Key: KCYKKBNXHITUOU-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C=O)=CC=2)N=N1
Computed Properties
- Exact Mass: 190.02000
- Monoisotopic Mass: 190.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.336
- Boiling Point: 363°Cat760mmHg
- Flash Point: 173.3°C
- Refractive Index: 1.654
- PSA: 71.09000
- LogP: 2.01760
Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)- Security Information
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26; S36/37/39
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Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S24/25
Benzaldehyde,4-(1,2,3-thiadiazol-4-yl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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